Cas no 1806391-42-3 (3-Fluoro-4-iodopicolinamide)

• Product Name: 3-Fluoro-4-iodopicolinamide
• CAS No: 1806391-42-3
• MF: C₆H₄FIN₂O
• MW: 266.011636734009
• CID: 4802360
• Update Time: 2025-11-03

3-Fluoro-4-iodopicolinamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodopicolinamide

• Inchi： 1S/C6H4FIN2O/c7-4-3(8)1-2-10-5(4)6(9)11/h1-2H,(H2,9,11)
• InChI Key： SGFRFDFHNQUQSR-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(N)=O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 3-Fluoro-4-iodopicolinamide

3-Fluoro-4-Iodopicolinamide: A Comprehensive Overview

The compound with CAS No. 1806391-42-3, commonly referred to as 3-Fluoro-4-Iodopicolinamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of picolinamides, which are known for their versatility and reactivity in organic synthesis. The presence of both fluorine and iodine substituents on the picolinamide backbone introduces intriguing electronic and steric effects, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of 3-Fluoro-4-Iodopicolinamide in medicinal chemistry, particularly in the design of bioactive compounds. Its structure allows for precise modulation of physicochemical properties, such as solubility and lipophilicity, which are critical for drug delivery systems. Researchers have explored its role as a precursor in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional stability and functionality, making them ideal for applications in catalysis, sensing, and energy storage.

The synthesis of 3-Fluoro-4-Iodopicolinamide involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. The introduction of fluorine and iodine substituents is achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, enabling large-scale production for industrial applications.

In terms of pharmacological activity, 3-Fluoro-4-Iodopicolinamide has shown promise as a lead compound in the development of antiviral agents. Its ability to inhibit key viral enzymes makes it a potential candidate for treating emerging infectious diseases. Additionally, its role as a chelating agent has been explored in the context of heavy metal detoxification, offering a novel approach to environmental remediation.

From a structural perspective, the molecule's picolinamide core provides a rigid framework that facilitates strong metal-ligand interactions. This property is exploited in the design of sensors for detecting metal ions in aqueous environments. Recent studies have demonstrated its effectiveness in detecting trace amounts of mercury(II) ions with high sensitivity and selectivity, paving the way for its use in water quality monitoring systems.

Moreover, 3-Fluoro-4-Iodopicolinamide has found applications in agricultural chemistry as a component of plant growth regulators. Its ability to modulate plant hormone signaling pathways offers a sustainable approach to enhancing crop yields without relying on synthetic pesticides or fertilizers. This aligns with global efforts to promote eco-friendly agricultural practices.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 3-Fluoro-4-Iodopicolinamide to reduce production costs and minimize environmental impact. Collaborative efforts between academic institutions and industry partners are expected to accelerate its commercialization across diverse sectors.

In conclusion, 3-Fluoro-4-Iodopicolinamide stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.